2-chloro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C19H25ClN4O/c1-22-10-12-24(13-11-22)18(17-8-5-9-23(17)2)14-21-19(25)15-6-3-4-7-16(15)20/h3-9,18H,10-14H2,1-2H3,(H,21,25)
• InChI Key: DDMZUAXUFOIDMH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=CN3C
• Molecular Formula: C19H25ClN4O
• Molecular Weight: 360.9 g/mol
• CAS No.: 1049416-54-7

Description

2-chloro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H25ClN4O and its molecular weight is 360.89. The purity is usually 95%.
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Scientific Research Applications

Nootropic Agents and Synthesis

A study explored the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, including those with nootropic activity, showcasing the chemical transformations and potential applications in enhancing cognitive functions (Valenta et al., 1994).

Anti-Influenza Virus Activity

Another research effort detailed a novel synthesis route for benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the H5N1 influenza A virus, suggesting potential applications in antiviral drug development (Hebishy et al., 2020).

Reactions with Amines

The synthesis of 2-oxo-3-ethoxycarbonylmethylenepiperazine and derivatives through reactions with diethyl acetylenedicarboxylate and various amines was investigated, leading to compounds that underwent hydrolysis into pyruvic acid, carbon dioxide, and amines, highlighting the diverse chemical reactivity of these structures (Iwanami et al., 1964).

Anticancer and Anti-5-Lipoxygenase Agents

Research on novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents revealed the synthesis of compounds with significant cytotoxic effects against various cancer cell lines, underscoring the therapeutic potential of such benzamide derivatives (Rahmouni et al., 2016).

Melanoma Cytotoxicity

A study on alkylating benzamides with melanoma cytotoxicity highlighted the synthesis and evaluation of benzamide derivatives conjugated with cytostatics, showing enhanced toxicity against melanoma cells. This suggests their use in targeted drug delivery for melanoma therapy (Wolf et al., 2004).